2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-methoxy-4-[2-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H11F3O2/c1-19-13-8-9(6-7-12(13)18)10-4-2-3-5-11(10)14(15,16)17/h2-8,18H,1H3
• InChI Key: TUEQXJXUHONWFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CC=C2C(F)(F)F)O
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID30685682
• Molecular Weight: 268.23 g/mol
• CAS RN: 1261898-81-0

Description

2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% (2-MTP) is a synthetic compound that has been used in a variety of scientific research applications. It is a non-steroidal anti-inflammatory drug (NSAID) that is used to reduce inflammation and pain. 2-MTP is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. 2-MTP has been extensively studied for its potential therapeutic applications, including its use as an anti-inflammatory, analgesic, and anti-cancer agent.

Scientific Research Applications

2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used to study the mechanism of action of COX enzymes, as well as to investigate the biochemical and physiological effects of NSAIDs. 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has also been used to study the anti-inflammatory and analgesic effects of NSAIDs, as well as their potential anti-cancer effects. Additionally, 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has been used to investigate the effects of NSAIDs on the cardiovascular system.

Mechanism of Action

2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% is a potent inhibitor of COX enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are molecules involved in inflammation, pain, and other physiological processes. By inhibiting COX enzymes, 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% reduces the production of prostaglandins and thus reduces inflammation and pain.
Biochemical and Physiological Effects
2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has been shown to reduce inflammation and pain. It has also been shown to reduce the production of inflammatory mediators, such as cytokines and leukotrienes. Additionally, 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has been shown to have anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% has several advantages for use in lab experiments. It is a potent inhibitor of COX enzymes, which makes it useful for studying the mechanism of action of NSAIDs. Additionally, it is a non-steroidal anti-inflammatory drug, which makes it useful for studying the biochemical and physiological effects of NSAIDs. However, 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% is a synthetic compound and is not found in nature, which may limit its utility in some experiments.

Future Directions

Future research on 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% could focus on its potential use as an anti-inflammatory and analgesic agent. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95%, as well as its potential anti-cancer effects. Additionally, further research could be conducted to investigate the effects of 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% on the cardiovascular system. Finally, further research could be conducted to investigate the potential of 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% to be used as a drug delivery system.

Synthesis Methods

2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% is synthesized via a three-step process. The first step involves the condensation of 4-methoxybenzaldehyde and 2-trifluoromethylphenol to form 4-methoxy-2-trifluoromethylphenol. This reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid. The second step involves the oxidation of 4-methoxy-2-trifluoromethylphenol to form 2-methoxy-4-(2-trifluoromethylphenyl)phenol. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The third step involves the purification of 2-Methoxy-4-(2-trifluoromethylphenyl)phenol, 95% by recrystallization.